Cas no 2171688-28-9 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4,4-dimethylpentanamido}butanoic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4,4-dimethylpentanamido}butanoic acid
• CAS No: 2171688-28-9
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6195778
• PubChem ID: 165546195
• Update Time: 2025-06-15

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4,4-dimethylpentanamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4,4-dimethylpentanamido}butanoic acid
• 2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4,4-dimethylpentanamido}butanoic acid
• 2171688-28-9
• EN300-1517051

• Inchi： 1S/C27H34N2O5/c1-5-23(25(31)32)29-24(30)17(14-27(2,3)4)15-28-26(33)34-16-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,17,22-23H,5,14-16H2,1-4H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： UVOQJBBRDKGFCS-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NC(C(=O)O)CC)=O)CC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4,4-dimethylpentanamido}butanoic acid

Introduction to 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4,4-dimethylpentanamido}butanoic acid (CAS No. 2171688-28-9)

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4,4-dimethylpentanamido}butanoic acid, identified by its CAS number 2171688-28-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a fluorene moiety and multiple functional groups that contribute to its unique chemical and biological properties. The presence of a fluorene core, known for its rigidity and stability, alongside amino and carboxylic acid functionalities, makes this compound a promising candidate for various applications in drug discovery and molecular biology.

The structural complexity of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4,4-dimethylpentanamido}butanoic acid is not merely a feature of its molecular architecture but also a key factor in its potential biological activity. The fluorene ring system is particularly noteworthy, as it has been extensively studied for its role in enhancing the binding affinity and selectivity of small-molecule drugs. In recent years, researchers have leveraged the structural advantages of fluorene derivatives to develop novel therapeutic agents that target specific biological pathways with high precision. The methoxycarbonyl group attached to the fluorene ring further modulates the electronic properties of the molecule, influencing its interactions with biological targets.

One of the most compelling aspects of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4,4-dimethylpentanamido}butanoic acid is its potential as a building block for more complex pharmacophores. The compound’s amide linkage and terminal carboxylic acid group provide versatile sites for further chemical modifications, enabling the synthesis of derivatives with tailored biological activities. This flexibility has made it a valuable scaffold in medicinal chemistry, particularly in the design of protease inhibitors and other enzyme-targeting molecules. The dimethyl substitution on the pentyl chain enhances the lipophilicity of the molecule, which can be crucial for optimizing oral bioavailability and membrane permeability.

In the realm of contemporary pharmaceutical research, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4,4-dimethylpentanamido}butanoic acid has been explored for its potential applications in addressing various therapeutic challenges. For instance, studies have suggested that fluorene-based compounds may exhibit anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory signaling pathways. Additionally, the amide functionalities present in this molecule could interact with specific proteases involved in cancer progression, making it a candidate for anticancer drug development. Recent advances in computational chemistry have further facilitated the rational design of derivatives based on this scaffold, allowing researchers to predict and optimize their biological activities with greater accuracy.

The synthesis of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4,4-dimethylpentanamido}butanoic acid represents a testament to the progress in synthetic organic chemistry. The multi-step process involves strategic functional group transformations, including protection-deprotection strategies to ensure regioselective modifications. The use of advanced catalytic systems has also enabled more efficient synthetic routes, reducing both reaction times and waste generation. These advancements align with the growing emphasis on sustainable chemistry practices within the pharmaceutical industry.

The biological evaluation of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4,4-dimethylpentanamido}butanoic acid has been conducted using both in vitro and in vivo models. In cell-based assays, preliminary results indicate that this compound exhibits moderate binding affinity to certain protein targets, suggesting potential therapeutic utility. However, further studies are needed to fully elucidate its mechanism of action and assess its safety profile. Animal models provide a critical step in this process, allowing researchers to evaluate pharmacokinetic parameters such as absorption, distribution, metabolism, and excretion (ADME). These studies are essential for determining whether this compound can progress to clinical trials as a viable therapeutic agent.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized how compounds like 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4,4-dimethylpentanamido}butanoic acid are designed and evaluated. Predictive models can now forecast molecular properties such as solubility、toxicity，and binding affinity with remarkable precision，accelerating the identification of promising candidates from large libraries of compounds. This high-throughput approach has significantly reduced the time and cost associated with traditional screening methods，making it possible to explore more complex molecular architectures efficiently.

The role of fluorene derivatives in medicinal chemistry extends beyond their structural contributions; they also offer advantages in terms of photophysical properties. Fluorene-based compounds can exhibit fluorescence，making them useful as probes in cellular imaging and biosensors. This dual functionality—both as a pharmacophore and an imaging agent—has opened new avenues for developing theranostic agents that combine therapy with diagnostic capabilities. Such agents could revolutionize personalized medicine by allowing clinicians to monitor treatment responses in real-time.

As research continues to uncover new applications for 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4，4-dimethylpentanamido}butanoic acid, collaborations between academic institutions，biotechnology companies，and pharmaceutical giants are becoming increasingly vital. These partnerships facilitate knowledge sharing，resource pooling，and translational research efforts，which are essential for bringing innovative therapies from bench to market efficiently。The interdisciplinary nature of modern drug discovery underscores the importance of fostering collaborative environments where chemists、biologists、computer scientists，and clinicians can work together towards common goals.

In conclusion，2-{2-{(9H-fluorenine)-methylene}-N,N-bis(carboxymethyl)glycine hydrochloride (CAS No: 21716882869) represents a significant advancement in pharmaceutical chemistry。Its complex structure、functional versatility、and promising biological activities make it a valuable asset in drug development pipelines。With ongoing research efforts aimed at optimizing its pharmacological profile、this compound holds great potential for addressing unmet medical needs。As scientific methodologies continue to evolve、the applications of such sophisticated molecules will undoubtedly expand、offering new hope for treating diverse diseases.